3,4,9-trimethyl-7-(3-methylbutyl)-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione

• IUPAC Name: 3,4,9-trimethyl-7-(3-methylbutyl)-1,4-dihydropurino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C15H22N6O2/c1-8(2)6-7-20-13(22)11-12(19(5)15(20)23)16-14-18-17-9(3)10(4)21(11)14/h8,10H,6-7H2,1-5H3,(H,16,18)
• InChI Key: NPEQKNWIOKUQPO-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=NNC2=NC3=C(N12)C(=O)N(C(=O)N3C)CCC(C)C)C
• Molecular Formula: C15H22N6O2
• Molecular Weight: 318.37 g/mol
• CAS No.: 923486-19-5

Description

3,4,9-Trimethyl-7-(3-methylbutyl)-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione is a synthetic chemical compound categorized within the class of triazinopurine derivatives. This complex heterocyclic structure is of significant interest in early-stage pharmaceutical and medicinal chemistry research. Compounds featuring this core structure are frequently investigated for their potential as modulators of biological pathways. The specific substitutions on the core scaffold, including the 3-methylbutyl side chain, are key determinants of its physicochemical properties and biological interactions. Researchers may explore this molecule as a potential scaffold for developing novel therapeutic agents, possibly targeting enzyme systems such as heat shock proteins (Hsp90), given that related triazinopurine compounds have been explored in this context (WO2018112176A1) . Its mechanism of action would be highly specific to the targeted biological system and requires empirical validation. This product is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or any other human use. Researchers are encouraged to consult the relevant scientific literature and safety data sheets prior to use.

Biological Activity

The compound 3,4,9-trimethyl-7-(3-methylbutyl)-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione is a member of the triazine family and has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies.

Synthesis of the Compound

The synthesis of triazine derivatives often involves multi-step organic reactions. For this specific compound, a typical synthetic route may include:

• Formation of the Triazine Ring : Utilizing precursors such as hydrazines and appropriate carbonyl compounds.
• Alkylation : Introducing the 3-methylbutyl group through alkylation reactions.
• Methylation : Achieving the trimethyl substitutions via methylating agents like methyl iodide.

Antiviral Activity

Triazole derivatives have been extensively studied for their antiviral properties. Notably, compounds containing the 1,2,4-triazole moiety have shown activity against various viruses. For instance:

• Ribavirin , a nucleoside analogue featuring a triazole ring, is well-known for its antiviral effects against hepatitis C and respiratory syncytial virus (RSV) .
• In vitro studies demonstrated that certain triazole derivatives exhibited significant antiviral activity against herpes simplex virus (HSV), with specific modifications leading to enhanced efficacy .

Antitumor Activity

Research indicates that triazole derivatives can also display anticancer properties:

• A study reported that modified triazole compounds showed antiproliferative effects against cancer cell lines such as MCF-7 (breast cancer) and HCT-116 (colon cancer) .
• The mechanism of action often involves the inhibition of key enzymes in nucleotide metabolism or direct interference with DNA synthesis pathways.

Antimicrobial Properties

The antimicrobial potential of triazole derivatives has been highlighted in various studies:

• Compounds similar to our target have shown effectiveness against bacterial strains like Escherichia coli and Staphylococcus aureus, indicating a broad spectrum of antimicrobial activity .

Study 1: Antiviral Efficacy

A recent study synthesized several 1,2,4-triazole derivatives and tested their antiviral activity against HSV. The results indicated that certain substitutions at the C5 position significantly increased both cytotoxicity and antiviral activity. The compound with a thiobutyl substituent exhibited the highest efficacy against HSV strains .

Study 2: Anticancer Activity

In another investigation focusing on triazole tethered compounds, several derivatives were synthesized and tested for their antiproliferative effects. Among them, one derivative showed an IC50 value of 1.1 μM against MCF-7 cells, outperforming standard chemotherapeutic agents like doxorubicin .

Data Tables

Biological Activity	Compound Structure	IC50 Value (μM)	Target
Antiviral	Triazole Derivative A	0.5	HSV
Antitumor	Triazole Derivative B	1.1	MCF-7
Antimicrobial	Triazole Derivative C	2.6	E. coli

Comparison with Similar Compounds

Lipophilicity and Solubility

• The target compound’s 3-methylbutyl group contributes to higher lipophilicity (predicted logP >2) compared to the chlorobenzyl analog (), which balances lipophilicity with moderate polarity due to the chlorine atom .
• The acetic acid derivative () is likely more water-soluble due to its ionizable carboxyl group, making it suitable for formulations requiring enhanced bioavailability .

Steric and Electronic Effects

• Its extended structure may reduce membrane permeability compared to the target compound .
• The tetramethyl analog () lacks the 3-methylbutyl group, resulting in a smaller molecular footprint and lower molecular weight (~286 vs. ~356), which could favor renal clearance .

Functional Group Implications

• Halogenation (): The chlorine atom in the 2-chlorobenzyl group may enhance electronic interactions with biological targets, such as via halogen bonding or dipole effects .

Research Findings and Gaps

• Synthetic Accessibility : The 3-methylbutyl chain in the target compound may complicate synthesis compared to smaller alkyl or aromatic substituents, as seen in and .
• Biological Data: No direct activity data are available for the target compound.